Cas no 76151-18-3 (3-[(2,4-dimethylphenoxy)methyl]-4-phenyl-1H-1,2,4-triazole-5-thione)

• Product Name: 3-[(2,4-dimethylphenoxy)methyl]-4-phenyl-1H-1,2,4-triazole-5-thione
• CAS No: 76151-18-3
• MF: C₁₇H₁₇N₃OS
• MW: 311.40138220787
• MDL: MFCD00246004
• CID: 5232487
• Update Time: 2026-03-07

3-[(2,4-dimethylphenoxy)methyl]-4-phenyl-1H-1,2,4-triazole-5-thione Chemical and Physical Properties

Names and Identifiers

• 3-[(2,4-dimethylphenoxy)methyl]-4-phenyl-1H-1,2,4-triazole-5-thione

• MDL： MFCD00246004
• Inchi： 1S/C17H17N3OS/c1-12-8-9-15(13(2)10-12)21-11-16-18-19-17(22)20(16)14-6-4-3-5-7-14/h3-10H,11H2,1-2H3,(H,19,22)
• InChI Key： UMFNLRLNZJNHGV-UHFFFAOYSA-N
• SMILES： N1C(=S)N(C2=CC=CC=C2)C(COC2=CC=C(C)C=C2C)=N1

Additional information on 3-[(2,4-dimethylphenoxy)methyl]-4-phenyl-1H-1,2,4-triazole-5-thione

Comprehensive Analysis of 3-[(2,4-dimethylphenoxy)methyl]-4-phenyl-1H-1,2,4-triazole-5-thione (CAS No. 76151-18-3)

The compound 3-[(2,4-dimethylphenoxy)methyl]-4-phenyl-1H-1,2,4-triazole-5-thione (CAS No. 76151-18-3) is a heterocyclic organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structure, combining a 1,2,4-triazole-5-thione core with 2,4-dimethylphenoxy and phenyl substituents, makes it a versatile intermediate for synthesizing bioactive molecules. Researchers are particularly interested in its potential applications due to the growing demand for novel triazole derivatives in drug discovery and crop protection.

In recent years, the search for triazole-based compounds has surged, driven by their broad-spectrum biological activities. The 1,2,4-triazole-5-thione moiety, in particular, is known for its antimicrobial, antifungal, and anti-inflammatory properties. This has led to increased inquiries about CAS 76151-18-3 in academic and industrial databases, as scientists explore its role in developing next-generation therapeutics. The compound's phenyl and phenoxy groups further enhance its lipophilicity, a critical factor in optimizing drug bioavailability—a hot topic in modern medicinal chemistry.

From a synthetic chemistry perspective, 3-[(2,4-dimethylphenoxy)methyl]-4-phenyl-1H-1,2,4-triazole-5-thione exemplifies the convergence of heterocyclic synthesis and structure-activity relationship (SAR) studies. Its preparation typically involves cyclization reactions of thiosemicarbazides, a method frequently discussed in organic chemistry forums. The presence of the methylphenoxy side chain also opens doors to modifications, aligning with the current trend of fragment-based drug design—a technique widely adopted to accelerate lead optimization.

Environmental and regulatory considerations are also shaping the discourse around this compound. With the rise of green chemistry principles, researchers are investigating eco-friendly synthetic routes for triazole derivatives like CAS 76151-18-3. Questions about its biodegradability and toxicity profile frequently appear in scientific literature, reflecting the industry's shift toward sustainable practices. Additionally, its potential as a crop protection agent has sparked interest in agricultural biotechnology circles, where low-residue pesticides are highly sought after.

Analytical characterization of 76151-18-3 relies heavily on advanced techniques such as HPLC-MS and NMR spectroscopy, topics that dominate analytical chemistry search queries. The compound's stability under various pH conditions is another area of active investigation, especially for formulators aiming to develop pH-sensitive drug delivery systems. These aspects make it a recurring subject in patents and peer-reviewed journals focused on pharmaceutical excipients and formulation science.

In conclusion, 3-[(2,4-dimethylphenoxy)methyl]-4-phenyl-1H-1,2,4-triazole-5-thione represents a compelling case study at the intersection of synthetic organic chemistry and applied life sciences. Its multifaceted applications—from antimicrobial drug candidates to agrochemical intermediates—underscore why CAS 76151-18-3 remains a keyword-rich topic in scientific and industrial research. As computational tools like AI-aided molecular docking gain traction, this compound's relevance is poised to grow further, answering pressing questions in rational drug design and material innovation.